2-cyclopropyl-N-((4-(dimethylamino)-6-morpholino-1,3,5-triazin-2-yl)methyl)acetamide

• IUPAC Name: 2-cyclopropyl-N-[[4-(dimethylamino)-6-morpholin-4-yl-1,3,5-triazin-2-yl]methyl]acetamide
• InChI: InChI=1S/C15H24N6O2/c1-20(2)14-17-12(10-16-13(22)9-11-3-4-11)18-15(19-14)21-5-7-23-8-6-21/h11H,3-10H2,1-2H3,(H,16,22)
• InChI Key: CYGUJPUVEDXSSX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=NC(=N1)N2CCOCC2)CNC(=O)CC3CC3
• Molecular Formula: C15H24N6O2
• Molecular Weight: 320.39 g/mol

Description

2-cyclopropyl-N-((4-(dimethylamino)-6-morpholino-1,3,5-triazin-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C15H24N6O2 and its molecular weight is 320.397. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of triazine derivatives, including compounds similar to 2-cyclopropyl-N-((4-(dimethylamino)-6-morpholino-1,3,5-triazin-2-yl)methyl)acetamide, involves cyclization reactions and has been explored for their potential applications in various fields. These compounds are of interest due to their structural properties and potential biological activities. For instance, the synthesis of 1,3,5-triazine derivatives involves cyclization of specific precursors, yielding compounds with potential antimicrobial and antifungal properties (Zhang Li-hu, 2014).

Antimicrobial and Antifungal Applications

Compounds structurally related to this compound have shown promising antimicrobial and antifungal activities. For example, 2-(2-oxo-morpholin-3-yl)-acetamide derivatives have been identified as fungicidal agents against Candida and Aspergillus species, highlighting their broad-spectrum antifungal properties (D. Bardiot et al., 2015).

Anticancer Evaluation

Novel acetamidothiazole derivatives, including morpholine or different piperazines, have been synthesized and characterized for their in vitro anticancer evaluation. These compounds have shown promising activity against various cancer cell lines, underscoring the potential of triazine derivatives in developing anticancer therapies (Ahmed R Ali et al., 2013).

Analgesic and Anti-Inflammatory Activities

The synthesis and evaluation of compounds with structures similar to this compound have also been explored for their potential analgesic and anti-inflammatory activities. For instance, cyclocondensation of specific precursors has led to compounds displaying significant analgesic effects, comparable to established medications (A. S. Yusov et al., 2019).